Cas no 1373232-65-5 (3-4-Fluoro-3-(trifluoromethyl)phenylaniline hydrochloride)

• Product Name: 3-4-Fluoro-3-(trifluoromethyl)phenylaniline hydrochloride
• CAS No: 1373232-65-5
• MF: C₁₃H₁₀ClF₄N
• MW: 291.67181634903
• MDL: MFCD22192480
• CID: 3043067
• Update Time: 2025-07-18

3-4-Fluoro-3-(trifluoromethyl)phenylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-Fluoro-3-(trifluoromethyl)phenyl]aniline, HCl
• 3-[4-Fluoro-3-(trifluoromethyl)phenyl]aniline hydrochloride
• 3-4-Fluoro-3-(trifluoromethyl)phenylaniline hydrochloride

• MDL： MFCD22192480
• Inchi： 1S/C13H9F4N.ClH/c14-12-5-4-9(7-11(12)13(15,16)17)8-2-1-3-10(18)6-8;/h1-7H,18H2;1H
• InChI Key： XKWXAYVIPJOYBB-UHFFFAOYSA-N
• SMILES： C(C1=C(C=CC(C2C=CC=C(N)C=2)=C1)F)(F)(F)F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-4-Fluoro-3-(trifluoromethyl)phenylaniline hydrochloride

Comprehensive Overview of 3-4-Fluoro-3-(trifluoromethyl)phenylaniline hydrochloride (CAS No. 1373232-65-5)

In the realm of specialty chemicals, 3-4-Fluoro-3-(trifluoromethyl)phenylaniline hydrochloride (CAS No. 1373232-65-5) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its fluoro and trifluoromethyl substituents, is a key intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₁₃H₁₀ClF₄N, highlights its potential for high reactivity and selectivity, making it a valuable asset in synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery has propelled interest in 1373232-65-5. Researchers are particularly intrigued by its role in the development of small-molecule inhibitors and biologically active agents. Recent studies suggest that its aniline hydrochloride derivative exhibits enhanced solubility, a critical factor in optimizing drug formulations. This aligns with the current industry focus on improving bioavailability and drug delivery systems, topics frequently searched in scientific databases.

From a synthetic perspective, 3-4-Fluoro-3-(trifluoromethyl)phenylaniline hydrochloride is often utilized in cross-coupling reactions and palladium-catalyzed transformations. Its electron-withdrawing groups facilitate precise functionalization, a feature highly sought after in medicinal chemistry. Notably, its compatibility with green chemistry principles has been explored, addressing the rising trend of sustainable synthesis in the chemical industry.

The compound's thermal stability and crystalline nature further underscore its utility in high-throughput screening and material science. As the scientific community increasingly prioritizes structure-activity relationship (SAR) studies, 1373232-65-5 serves as a robust scaffold for designing novel heterocyclic compounds. This resonates with frequent search queries like "fluorinated anilines in drug design" and "trifluoromethyl group applications."

In conclusion, 3-4-Fluoro-3-(trifluoromethyl)phenylaniline hydrochloride (CAS No. 1373232-65-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with its alignment with trending research themes, position it as a compound of enduring relevance. For researchers seeking to explore advanced chemical intermediates or tailored molecular architectures, this compound offers a compelling starting point.